Cas no 1261880-87-8 (Methyl 4-Iodo-3-(trifluoromethyl)benzoate)

1261880-87-8 structure

Product Name:Methyl 4-Iodo-3-(trifluoromethyl)benzoate

CAS No:1261880-87-8

MF:C₉H₆F₃IO₂

MW:330.042425632477

CID:4583873

Update Time:2023-11-22

Methyl 4-Iodo-3-(trifluoromethyl)benzoate Chemical and Physical Properties

- 4-Iodo-3-trifluoromethyl-benzoic acid methyl ester
- Methyl4-Iodo-3-(trifluoromethyl)benzoate
- Benzoic acid, 4-iodo-3-(trifluoromethyl)-, methyl ester
- Methyl 4-Iodo-3-(trifluoromethyl)benzoate
- Inchi： 1S/C9H6F3IO2/c1-15-8(14)5-2-3-7(13)6(4-5)9(10,11)12/h2-4H,1H3
- InChI Key： QUHBVHFIZYIFAP-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(I)C(C(F)(F)F)=C1

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013033701-250mg	Methyl 4-iodo-3-(trifluoromethyl)benzoate	1261880-87-8	97%	250mg	470.40 USD	2021-06-22
Alichem	A013033701-500mg	Methyl 4-iodo-3-(trifluoromethyl)benzoate	1261880-87-8	97%	500mg	847.60 USD	2021-06-22
Alichem	A013033701-1g	Methyl 4-iodo-3-(trifluoromethyl)benzoate	1261880-87-8	97%	1g	1,579.40 USD	2021-06-22
TRC	M221845-10mg	Methyl 4-Iodo-3-(trifluoromethyl)benzoate	1261880-87-8		10mg	$ 50.00	2022-06-04
TRC	M221845-50mg	Methyl 4-Iodo-3-(trifluoromethyl)benzoate	1261880-87-8		50mg	$ 95.00	2022-06-04
TRC	M221845-100mg	Methyl 4-Iodo-3-(trifluoromethyl)benzoate	1261880-87-8		100mg	$ 160.00	2022-06-04
Apollo Scientific	PC500693-1g	Methyl 4-Iodo-3-(trifluoromethyl)benzoate	1261880-87-8		1g	£70.00	2025-02-21
Apollo Scientific	PC500693-5g	Methyl 4-Iodo-3-(trifluoromethyl)benzoate	1261880-87-8		5g	£238.00	2025-02-21
Apollo Scientific	PC500693-10g	Methyl 4-Iodo-3-(trifluoromethyl)benzoate	1261880-87-8		10g	£335.00	2023-08-31
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD567244-1g	Methyl 4-iodo-3-(trifluoromethyl)benzoate	1261880-87-8	97%	1g	￥1281.0	2023-04-04

14353-88-9

619-44-3

1261880-87-8

954815-14-6

Reaction Conditions

1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 35 °C

Reference

: Visible-Light Photoredox Decarboxylation of Perfluoroarene Iodine(III) Trifluoroacetates for C-H Trifluoromethylation of (Hetero)arenes

Yang, Bin; Yu, Donghai; Xu, Xiu-Hua; Qing, Feng-Ling, ACS Catalysis, 2018, 8(4), 2839-2843

619-44-3

1261880-87-8

954815-14-6

Reaction Conditions

1.1 Reagents: Sodium carbonate , Sulfuric acid , Potassium persulfate Catalysts: Silver carbonate Solvents: Dichloromethane , Water ; 10 h, 120 °C

Reference

: Silver-Catalyzed C-H Trifluoromethylation of Arenes Using Trifluoroacetic Acid as the Trifluoromethylating Reagent

Shi, Guangfa; Shao, Changdong; Pan, Shulei; Yu, Jingxun; Zhang, Yanghui, Organic Letters, 2015, 17(1), 38-41